molecular formula C7H8N2O3 B1414810 5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid CAS No. 101861-29-4

5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid

Cat. No. B1414810
CAS RN: 101861-29-4
M. Wt: 168.15 g/mol
InChI Key: PEEUHPHVIGBEJW-UHFFFAOYSA-N
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Description

5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid is a chemical compound with the CAS Number: 101861-29-4 . It has a molecular weight of 168.15 . The IUPAC name for this compound is 5,6-dimethyl-3-oxo-2,3-dihydro-4-pyridazinecarboxylic acid .


Molecular Structure Analysis

The Inchi Code for 5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid is 1S/C7H8N2O3/c1-3-4 (2)8-9-6 (10)5 (3)7 (11)12/h8H,2H2,1H3, (H,9,10) (H,11,12) .


Physical And Chemical Properties Analysis

The melting point of 5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid is 172-173°C .

Scientific Research Applications

Proteomics Research

This compound is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. It serves as a specialty product in this field, aiding researchers in understanding protein interactions and modifications at a molecular level .

Chemical Synthesis

In the realm of chemical synthesis, this acid can act as a building block for creating more complex molecules. Its structure allows for various chemical reactions that can lead to the development of new pharmaceuticals or materials .

Drug Development

Due to its unique properties, this compound is of interest in drug development, particularly in the design of novel medications. It could be a precursor or an intermediate in the synthesis of drugs targeting specific diseases .

Material Science

In material science, this compound’s derivatives could be used to modify the properties of materials, potentially leading to the creation of new materials with desirable thermal, electrical, or mechanical characteristics .

Biological Studies

The compound may be used in biological studies to understand cell metabolism and signaling pathways. Its role in various biochemical processes can provide insights into cell function and disease mechanisms .

Analytical Chemistry

In analytical chemistry, this compound could be used as a standard or reagent in chromatographic methods or spectrometry, helping to identify or quantify other substances in a mixture .

Agricultural Chemistry

There’s potential for this compound to be used in agricultural chemistry, possibly as a component in the synthesis of pesticides or herbicides, contributing to the control of pests and weeds .

Environmental Science

Lastly, in environmental science, this compound might be involved in the study of environmental pollutants. It could be used to understand the degradation processes of various chemicals in the environment .

Future Directions

As for future directions, it’s worth noting that related compounds have been synthesized and evaluated for their in vitro XO inhibitory activities . This suggests that 5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid and its derivatives could potentially be explored further in the context of xanthine oxidase inhibition and related therapeutic applications.

properties

IUPAC Name

3,4-dimethyl-6-oxo-1H-pyridazine-5-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8N2O3/c1-3-4(2)8-9-6(10)5(3)7(11)12/h1-2H3,(H,9,10)(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PEEUHPHVIGBEJW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=O)NN=C1C)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

168.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Reactant of Route 4
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Reactant of Route 5
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Reactant of Route 6
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